![molecular formula C14H9ClN2O3 B4736615 N-(3-chlorophenyl)-5-(2-furyl)-3-isoxazolecarboxamide](/img/structure/B4736615.png)
N-(3-chlorophenyl)-5-(2-furyl)-3-isoxazolecarboxamide
Overview
Description
N-(3-chlorophenyl)-5-(2-furyl)-3-isoxazolecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is also known as LY294002 and belongs to the class of isoxazole derivatives. It has been extensively studied for its ability to inhibit phosphatidylinositol 3-kinase (PI3K) and has shown promise in various biomedical applications.
Mechanism of Action
N-(3-chlorophenyl)-5-(2-furyl)-3-isoxazolecarboxamide inhibits PI3K by binding to its active site and preventing its activation. This, in turn, leads to a decrease in downstream signaling pathways, such as the Akt/mTOR pathway, which are responsible for cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to reduce inflammation and oxidative stress in various animal models. Additionally, this compound has been studied for its potential neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(3-chlorophenyl)-5-(2-furyl)-3-isoxazolecarboxamide in lab experiments is its ability to selectively inhibit PI3K, making it a valuable tool for studying the role of PI3K in various cellular processes. However, one limitation of this compound is its poor solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of N-(3-chlorophenyl)-5-(2-furyl)-3-isoxazolecarboxamide. One potential direction is to further explore its potential therapeutic applications in cancer treatment, inflammation, and neurodegenerative diseases. Another direction is to develop more soluble derivatives of this compound that can be used in a wider range of experiments. Additionally, the use of this compound in combination with other drugs or therapies could also be explored to enhance its effectiveness.
Scientific Research Applications
N-(3-chlorophenyl)-5-(2-furyl)-3-isoxazolecarboxamide has been extensively studied for its ability to inhibit PI3K, a kinase that plays a crucial role in various cellular processes such as cell growth, survival, and metabolism. This compound has shown potential in cancer treatment, where PI3K is often overactive. It has also been studied for its anti-inflammatory and neuroprotective properties.
properties
IUPAC Name |
N-(3-chlorophenyl)-5-(furan-2-yl)-1,2-oxazole-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClN2O3/c15-9-3-1-4-10(7-9)16-14(18)11-8-13(20-17-11)12-5-2-6-19-12/h1-8H,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXBYQRJSCQFVHC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)NC(=O)C2=NOC(=C2)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
0.8 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49715711 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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